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1.0 Introduction

Carbonless copy paper, also known as No Carbon Required (NCR) paper, provides a

convenient method for creating multiple copies of a document without the use of traditional

carbon interleaves. The technology relies on a chemical reaction between a colorless dye

precursor and an acidic developer. Crystal Violet Lactone (CVL) is a primary leuco dye used

in this application.[1][2] In its native state, CVL is a colorless, crystalline solid.[2] However, upon

contact with an acidic medium, its lactone ring structure opens to form the highly conjugated,

intensely colored crystal violet cation, resulting in a deep blue or violet image.[1][2][3]

These application notes provide a detailed overview of the principles, materials, and protocols

involved in using Crystal Violet Lactone for the formulation of carbonless copy paper.

2.0 Principle of Operation

The image formation in carbonless copy paper is a pressure-activated chemical process. The

system consists of two main reactive coatings applied to separate paper sheets:

Coated Back (CB) Sheet: The reverse side of the top sheet is coated with microcapsules

containing a solution of Crystal Violet Lactone (the color former) dissolved in a high-boiling-

point organic solvent.[4]
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Coated Front (CF) Sheet: The top side of the bottom sheet is coated with an acidic

developer, such as activated clay or a phenolic resin.[1][4]

When pressure is applied by writing or printing, the microcapsules on the CB sheet rupture.[4]

This releases the CVL solution, which is then transferred to the surface of the CF sheet below.

The acidic developer on the CF sheet donates a proton, catalyzing the opening of the lactone

ring of the CVL molecule. This structural change transforms the colorless leuco dye into its

colored, planar carbocation form, producing an instant copy.[2][5] For multi-part forms,

intermediate sheets are coated front and back (CFB), carrying the developer on the top surface

and the microcapsules on the bottom.[4]

3.0 Materials and Reagents

3.1 Crystal Violet Lactone (CVL) Specifications

High-purity CVL is crucial for achieving consistent and high-quality image formation.[1]

Impurities can lead to weak images, color shifts, and poor lightfastness.[1]

Parameter Specification Reference

Chemical Name

6-(Dimethylamino)-3,3-bis[4-

(dimethylamino)phenyl]-1(3H)-

isobenzofuranone

[6]

CAS Number 1552-42-7 [1]

Molecular Formula C₂₆H₂₉N₃O₂ [6]

Molecular Weight 415.53 g/mol [6]

Appearance
White to slightly yellowish

powder
[2][6]

Purity ≥ 97% [6]

Melting Point ≥ 178 °C [6]

Volatile Substances ≤ 0.1% [6]

3.2 Key Formulation Components
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Component Function Example Materials Reference

Color Former

Leuco dye that

develops color upon

reaction

Crystal Violet Lactone

(CVL)
[1]

Capsule Core Solvent

Dissolves the color

former inside the

microcapsule

Hydrogenated

terphenyls,

diarylethanes

[4]

Microcapsule Wall

Protects the dye

solution from

premature reaction

Polyurea,

polyurethane, gelatin
[4][5]

Color Developer

Acidic material that

activates the color

former

Activated clays

(bentonite), phenolic

resins, zinc salicylate

[1][7]

Binder

Adheres the

developer coating to

the paper

Styrene-butadiene

latex, starch
[4]

Spacer Particles

Prevents accidental

capsule rupture during

handling

Uncooked starch

granules
[4]

4.0 Mechanism of Image Formation

The core of the carbonless copy technology is the acid-catalyzed ring-opening of the CVL

molecule. In its colorless lactone form, the central carbon atom has a tetrahedral sp³

hybridization, which isolates the three aromatic rings' π-systems.[2] In an acidic environment,

the lactone ring's ether oxygen is protonated, leading to ring cleavage. This results in a planar,

sp² hybridized carbocation, creating a large conjugated system that absorbs light in the visible

spectrum, thus appearing colored.[2][5]
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Colored State (Cationic Form)

Crystal Violet Lactone
(Colorless, Non-planar)

Crystal Violet Cation
(Deep Blue, Planar, Conjugated)

 Ring-Opening
(Protonation)

Acidic Developer
(e.g., Acidic Clay, Phenolic Resin)

Click to download full resolution via product page

Caption: Chemical transformation of CVL from its colorless lactone form to the colored cationic
form.

5.0 Experimental Protocols

5.1 Protocol 1: Microencapsulation of Crystal Violet Lactone

This protocol describes a general method for encapsulating CVL in a polyurea shell via

interfacial polymerization.

5.1.1 Materials:

Crystal Violet Lactone (CVL)
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Di- or tri-functional isocyanate (e.g., Desmodur N3300)

High-boiling point solvent (e.g., hydrogenated terphenyl)

Polyvinyl alcohol (PVA) solution (e.g., 5% w/v in water) as a protective colloid

Di- or tri-functional amine (e.g., diethylenetriamine)

Deionized water

5.1.2 Procedure:

Prepare the Oil Phase: Dissolve CVL in the solvent to a final concentration of 2-6% (w/w).[4]

Add the isocyanate to this solution and mix until homogeneous.

Prepare the Aqueous Phase: Prepare a solution of PVA in deionized water. This will serve as

the continuous phase for the emulsion.

Emulsification: Add the oil phase to the aqueous phase under high-shear agitation (e.g.,

using a homogenizer). Continue agitation until a stable oil-in-water emulsion is formed with

the desired droplet size (typically 3-6 μm).[4]

Interfacial Polymerization: Once the desired droplet size is achieved, add the amine to the

emulsion while stirring gently. The amine will diffuse to the oil-water interface and react with

the isocyanate to form a solid polyurea shell around the CVL-containing oil droplets.

Curing: Allow the reaction to proceed for several hours at a slightly elevated temperature

(e.g., 50-60 °C) to ensure complete polymerization of the capsule wall.

Final Slurry: The resulting aqueous slurry of microcapsules can be used directly for coating

or stored for later use.

5.2 Protocol 2: Preparation of the Developer (CF) Coating

5.2.1 Materials:

Acidic developer (e.g., acid-activated bentonite clay)
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Binder (e.g., styrene-butadiene latex)

Thickener (e.g., carboxymethyl cellulose)

Deionized water

5.2.2 Procedure:

Dispersion: Disperse the acidic clay in deionized water using a high-speed mixer to create a

uniform slurry.

Binder Addition: While mixing, add the binder and thickener to the clay slurry.

Homogenization: Continue mixing until all components are fully dispersed and the coating

formulation has a consistent viscosity suitable for application.

Application: Apply the coating formulation to a paper substrate using a laboratory-scale

coater (e.g., blade coater, rod coater).

Drying: Dry the coated paper in an oven or using a hot air dryer to remove the water and set

the coating.[4]

6.0 Application Workflow and Testing

The following diagram illustrates the complete workflow from writing to image formation.
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Carbonless Paper Assembly

CB Sheet (Top)

Coating: Microcapsules with CVL CF Sheet (Bottom)

Coating: Acidic Developer
Pressure Applied
(Writing/Printing)

Microcapsules Rupture

CVL Solution Released

CVL Contacts Developer

Color Reaction Occurs
(Blue Image Forms on CF Sheet)

Click to download full resolution via product page

Caption: Workflow of image formation in carbonless copy paper.

6.1 Testing Protocol:

Place the CB sheet on top of the CF sheet, with the coated sides facing each other.
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Apply localized pressure using a stylus or ballpoint pen.

Separate the sheets and observe the CF sheet for the formation of a clear, intense blue-

violet image corresponding to the applied pressure points.

Evaluate image quality based on intensity, sharpness, and uniformity.

7.0 Troubleshooting

Issue Potential Cause(s) Suggested Solution(s)

Weak or Faint Image

Insufficient CVL concentration;

Incomplete capsule rupture;

Low reactivity of developer.

Increase CVL concentration in

the oil phase; Optimize

capsule wall thickness for

easier rupture; Use a more

acidic or reactive developer

clay/resin.

Smudging or Backgrounding

Premature capsule rupture due

to mechanical stress; Leaky or

porous capsule walls.

Add inert spacer particles to

the CB coating[4]; Optimize

polymerization conditions to

create a stronger, less porous

capsule wall.

Inconsistent Image

Uneven coating application;

Poor dispersion of capsules or

developer.

Adjust coating viscosity and

application method for

uniformity; Improve

homogenization during slurry

preparation.

Poor Lightfastness
Choice of developer; inherent

properties of CVL.

Use phenolic resin or zinc

salicylate developers, which

offer better lightfastness than

some clays.[7]

8.0 Safety Precautions

Crystal Violet Lactone may cause allergic contact dermatitis in sensitive individuals handling

carbonless copy paper.[2] Standard laboratory personal protective equipment (PPE), including
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gloves, safety glasses, and a lab coat, should be worn when handling pure CVL powder and its

solutions. Isocyanates and amines used in microencapsulation are sensitizers and should be

handled in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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